Cas no 1642300-95-5 (3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide)

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide is a specialized brominated enamide compound featuring a trifluoromethyl-substituted phenyltriazole moiety. Its unique structure, combining an electron-deficient aromatic system with a reactive bromoalkene group, makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions and heterocyclic derivatization. The presence of trifluoromethyl groups enhances its lipophilicity and metabolic stability, which is advantageous in medicinal chemistry applications. The bromopropenamide functionality offers a versatile handle for further functionalization, enabling the construction of complex molecular architectures. This compound is suitable for research in pharmaceuticals, agrochemicals, and materials science, where precise structural modifications are required.
3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide structure
1642300-95-5 structure
Product Name:3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide
CAS No:1642300-95-5
MF:C13H7BrF6N4O
MW:429.115302324295
MDL:MFCD30537234
CID:4612388
PubChem ID:86582715
Update Time:2025-08-01

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide, 3-[3-[3,5-bis(trifluoromethyl)phenyl]-1H-1,2,4-triazol-1-yl]-2-bromo-, (2E)-
    • 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide
    • C13066
    • SCHEMBL16324391
    • AKOS037650644
    • CS-15112
    • (E)-3-(3-(3,5-bis(trifluoromethyl)phenyl)-1H-1,2,4-triazol-1-yl)-2-bromoacrylamide
    • DTXSID301120676
    • 1642300-95-5
    • CS-M3630
    • (E)-3-[3-[3,5-bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide
    • MDL: MFCD30537234
    • Inchi: 1S/C13H7BrF6N4O/c14-9(10(21)25)4-24-5-22-11(23-24)6-1-7(12(15,16)17)3-8(2-6)13(18,19)20/h1-5H,(H2,21,25)
    • InChI Key: HBVDYJJWHRUQMW-UHFFFAOYSA-N
    • SMILES: BrC(C(N)=O)=CN1C=NC(C2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=N1

Computed Properties

  • Exact Mass: 427.97074g/mol
  • Monoisotopic Mass: 427.97074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.8
  • XLogP3: 3.5

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide Pricemore >>

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Additional information on 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide (CAS No. 1642300-95-5): A Comprehensive Overview

3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide (CAS No. 1642300-95-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique triazole and bromo functionalities, exhibits promising biological activities and potential therapeutic applications. This article provides a detailed overview of the compound's structure, synthesis, biological properties, and recent research developments.

Structure and Synthesis: The molecular structure of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide is defined by its triazole ring and bromo substituent. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms, which is known for its stability and diverse biological activities. The presence of the bromo group adds further complexity to the molecule, influencing its reactivity and biological properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the triazole ring and the introduction of the bromo substituent. Recent studies have explored various synthetic routes to optimize yield and purity, making it more accessible for further research and development.

Biological Properties: One of the key areas of interest in the study of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide is its biological activity. Research has shown that this compound exhibits potent antifungal properties against a range of fungal pathogens. The triazole moiety is known to be effective in disrupting fungal cell membranes and inhibiting ergosterol biosynthesis, which is crucial for fungal survival. Additionally, the bromo group may enhance the compound's ability to penetrate cell membranes and improve its overall efficacy. These properties make it a promising candidate for the development of new antifungal agents.

Pharmacological Applications: The potential applications of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide in pharmacology are diverse. Its antifungal activity has been extensively studied in both in vitro and in vivo models. Clinical trials are currently underway to evaluate its safety and efficacy in treating fungal infections. Moreover, recent research has explored its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. The compound's unique structure and multifunctional properties make it a valuable target for drug discovery and development.

Mechanism of Action: Understanding the mechanism of action of 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide is crucial for optimizing its therapeutic potential. Studies have shown that the compound interacts with specific cellular targets to exert its biological effects. For example, it has been found to inhibit key enzymes involved in fungal metabolism and disrupt cell membrane integrity. In cancer cells, it may target signaling pathways that regulate cell proliferation and survival. Further research is needed to fully elucidate these mechanisms and identify potential synergistic effects with other therapeutic agents.

Safety and Toxicity: Ensuring the safety of new compounds is a critical aspect of drug development. Preliminary toxicity studies on 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide have shown promising results. In vitro assays have demonstrated low cytotoxicity towards mammalian cells at therapeutic concentrations. However, more comprehensive toxicity evaluations are necessary to assess long-term safety profiles and potential side effects in humans.

Current Research Trends: The field of medicinal chemistry is rapidly evolving, with ongoing research focused on optimizing the structure and properties of compounds like 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide. Recent advancements in computational methods and high-throughput screening technologies have facilitated the identification of novel derivatives with enhanced biological activities. Additionally, interdisciplinary approaches combining chemistry with biology and pharmacology are being employed to develop more effective therapeutic strategies.

Conclusion: In conclusion, 3-[3-[3,5-Bis(trifluoromethyl)phenyl]-1,2,4-triazol-1-yl]-2-bromoprop-2-enamide (CAS No. 1642300-95-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and multifunctional properties make it an attractive target for further investigation into antifungal and anticancer applications. Ongoing research efforts aim to optimize its therapeutic potential while ensuring safety and efficacy for clinical use.

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